Cas no 1023479-69-7 (1-(3-Phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea)

• Product Name: 1-(3-Phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea
• CAS No: 1023479-69-7
• MF: C₂₅H₂₁N₃O₃
• MW: 411.452545881271
• MDL: MFCD03839734
• CID: 5013570
• Update Time: 2025-06-28

1-(3-Phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-(PHENYLMETHOXY)(2-PYRIDYL))-3-(3-PHENOXYPHENYL)UREA
• 3-[3-(benzyloxy)pyridin-2-yl]-1-(3-phenoxyphenyl)urea
• 1-(3-phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea
• 1-(3-Phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea

• MDL： MFCD03839734
• Inchi： 1S/C25H21N3O3/c29-25(27-20-11-7-14-22(17-20)31-21-12-5-2-6-13-21)28-24-23(15-8-16-26-24)30-18-19-9-3-1-4-10-19/h1-17H,18H2,(H2,26,27,28,29)
• InChI Key： VOXCIVQPBMCBAL-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1NC(NC1C=CC=C(C=1)OC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 534
• XLogP3: 4.7
• Topological Polar Surface Area: 72.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(3-Phenoxyphenyl)-3-(3-phenylmethoxypyridin-2-yl)urea

1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea: A Comprehensive Overview

1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea (CAS No. 1023479-69-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea is composed of a urea core linked to two aromatic moieties: a 3-phenoxyphenyl group and a 3-phenylmethoxypyridin-2-yl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The urea linkage is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The aromatic moieties, particularly the phenoxy and pyridine rings, contribute to the molecule's lipophilicity and electronic characteristics.

The synthesis of 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea typically involves multistep reactions, including the formation of the urea bond and the introduction of the aromatic substituents. One common synthetic route involves the reaction of 3-phenoxyaniline with 2-chloro-N-(pyridin-3-ylmethyl)acetamide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method has been reported to yield high purity and good yields of the desired product. Recent advancements in synthetic methodologies have also explored green chemistry approaches to minimize environmental impact and improve sustainability.

In terms of biological activity, 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea has been studied for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Studies have shown that this compound can act as an agonist or antagonist at specific GPCRs, modulating signaling pathways involved in cellular processes such as inflammation, pain perception, and neurotransmission.

Recent research has also focused on the potential therapeutic applications of 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea. For instance, preclinical studies have demonstrated its efficacy in models of chronic pain and neuropathic pain. The compound has been shown to reduce pain hypersensitivity by modulating the activity of nociceptive neurons in the spinal cord. Additionally, it has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond pain management, 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anticonvulsant agent due to its ability to modulate ion channels involved in neuronal excitability. Preclinical studies have reported that it can effectively reduce seizure activity in animal models of epilepsy without significant side effects.

The safety profile of 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea is another important aspect that has been extensively studied. Toxicological evaluations have indicated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3-Phenoxyphenyl)-3-(3-Phenylmethoxypyridin-2-yl)urea (CAS No. 1023479-69-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.